Cas no 61348-81-0 (Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)-)

61348-81-0 structure
Product name:Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)-
Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)-
- (4-nitro-2-nitrosophenyl)-(2,4,6-trinitrophenyl)methanone
- 61348-81-0
- DTXSID40818242
- (4-Nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)methanone
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- Inchi: InChI=1S/C13H5N5O10/c19-13(8-2-1-6(15(21)22)3-9(8)14-20)12-10(17(25)26)4-7(16(23)24)5-11(12)18(27)28/h1-5H
- InChI Key: MTWFKLNZPWKYKX-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C=C1[N+](=O)[O-])N=O)C(=O)C2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 391.00365
- Monoisotopic Mass: 391.00364137g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 668
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 230Ų
Experimental Properties
- PSA: 219.06
Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)- Related Literature
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Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
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L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
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Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
61348-81-0 (Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)-) Related Products
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